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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442 Get Quote

In-Depth Technical Guide to Gal-G2-CNP
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-4-nitrophenyl-β-D-

galactopyranosylmaltoside (Gal-G2-CNP), a chromogenic substrate pivotal for the

determination of amylase activity. This document outlines its core physicochemical properties,

its application in enzymatic assays, and the underlying biochemical principles.

Core Physicochemical Properties
Gal-G2-CNP is a galactopyranosyl maltoside derivative. Its chemical structure allows for the

specific detection of amylase activity through a colorimetric reaction. The key quantitative data

for this compound are summarized in the table below.
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Property Value References

Molecular Weight 659.98 g/mol [1][2][3][4][5]

Molecular Formula C24H34ClNO18

Exact Mass 659.146 g/mol

CAS Number 157381-11-8

Appearance
Slightly yellowish amorphous

powder

Solubility Soluble in water

Purity (HPLC) > 90%

Storage Stability
Stable at -20°C for at least one

year

Mechanism of Action in Amylase Assays
Gal-G2-CNP serves as a substrate for amylase, an enzyme that catalyzes the hydrolysis of

starch into smaller sugars. The enzymatic reaction cleaves the glycosidic bonds within the Gal-
G2-CNP molecule, leading to the release of 2-chloro-4-nitrophenol (CNP). The liberated CNP,

under alkaline conditions, exhibits a distinct yellow color, which can be quantified

spectrophotometrically. The intensity of the color is directly proportional to the amylase activity

in the sample.

This substrate is particularly valuable as it enables the measurement of amylase activity

without the need for auxiliary enzymes.

Experimental Protocol: Determination of Pancreatic
Amylase Activity
The following is a generalized protocol for the use of Gal-G2-CNP in determining pancreatic

amylase activity. This protocol is for reference only and may require optimization for specific

experimental conditions.

Materials:
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Gal-G2-CNP substrate solution

Buffer solution (e.g., phosphate buffer, pH 7.0)

Sample containing amylase (e.g., serum, pancreatic extract)

Spectrophotometer capable of measuring absorbance at 405 nm

Microplate reader or cuvettes

Incubator or water bath set to 37°C

Procedure:

Reagent Preparation: Prepare a working solution of Gal-G2-CNP in the appropriate buffer.

The concentration of the substrate solution should be optimized based on the expected

range of amylase activity.

Sample Preparation: Dilute the amylase-containing sample with the buffer to ensure the final

activity falls within the linear range of the assay.

Reaction Initiation: In a microplate well or cuvette, combine the sample and the Gal-G2-CNP
substrate solution.

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes).

Absorbance Measurement: Measure the absorbance of the solution at 405 nm. The increase

in absorbance over time is indicative of the rate of CNP release.

Calculation of Amylase Activity: The amylase activity is calculated based on the change in

absorbance, the molar extinction coefficient of CNP, the reaction time, and the sample

dilution factor.

Signaling and Reaction Pathway
The enzymatic reaction of amylase with Gal-G2-CNP can be visualized as a straightforward

pathway leading to the release of the chromogenic product.
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Caption: Enzymatic hydrolysis of Gal-G2-CNP by amylase.

Experimental Workflow
The general workflow for conducting an amylase assay using Gal-G2-CNP involves a series of

sequential steps from sample preparation to data analysis.

Sample Preparation
(e.g., Serum Dilution)

Reaction Incubation
(Sample + Substrate at 37°C)

Reagent Preparation
(Gal-G2-CNP Solution)

Spectrophotometric Measurement
(Absorbance at 405 nm)

Data Analysis
(Calculation of Amylase Activity)
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Caption: A typical workflow for an amylase assay using Gal-G2-CNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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